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Compound Name:

An In-depth Technical Guide to 2-Aminothiophene-3-carboxylic Acid: A Cornerstone for
Modern Drug Discovery

Introduction

2-Aminothiophene-3-carboxylic acid (2-ATCA) is a heterocyclic compound that has emerged
as a "privileged scaffold" in medicinal chemistry and drug development. Its unique structural
arrangement, featuring a sulfur-containing aromatic thiophene ring substituted with both an
amino and a carboxylic acid group, provides a versatile platform for chemical modification. This
guide offers a comprehensive overview of 2-ATCA, from its fundamental molecular properties
and synthesis to its chemical reactivity and critical applications as a building block for novel
therapeutic agents. As Senior Application Scientists, our focus is not merely on the "what" but
the "why"—elucidating the causal relationships between structure, reactivity, and biological
function that make 2-ATCA an invaluable tool for researchers in the pharmaceutical sciences.

Molecular Structure and Physicochemical
Properties

The therapeutic potential of any core scaffold originates from its fundamental structure and
resulting physicochemical properties. 2-ATCA is a crystalline solid whose structure is defined
by a planar, five-membered thiophene ring.[1] This planarity, coupled with the electron-donating
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amino group and the electron-withdrawing carboxylic acid group, establishes a unique
electronic and steric profile that governs its reactivity and intermolecular interactions.

The amino group at the C2 position and the carboxylic acid at the C3 position are key to its
function. They can act as hydrogen bond donors and acceptors, respectively, which is critical
for binding to biological targets such as enzyme active sites and receptors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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